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For Researchers, Scientists, and Drug Development Professionals

Sch 29482, a novel penem antibiotic, demonstrates significant in vitro activity against a broad

spectrum of clinically relevant bacteria, including strains that produce beta-lactamase enzymes,

a common mechanism of resistance to many penicillin and cephalosporin antibiotics.

Experimental data highlights its stability in the presence of these enzymes and its potent

inhibitory action against various bacterial pathogens. This guide provides a comparative

overview of Sch 29482's performance against other beta-lactam agents, supported by

experimental data and detailed methodologies.

Comparative In Vitro Activity
The in vitro efficacy of Sch 29482 has been evaluated against a range of beta-lactamase

producing organisms. The following tables summarize the Minimum Inhibitory Concentration

(MIC) values of Sch 29482 in comparison to other commonly used antibiotics. MIC values, the

lowest concentration of an antibiotic that prevents visible growth of a microorganism, are a

critical measure of an antibiotic's potency.

Table 1: Activity of Sch 29482 and Comparator Antibiotics against Beta-Lactamase Producing

Haemophilus influenzae
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Antibiotic MIC90 (μg/mL)

Sch 29482 0.5

Moxalactam 0.5

Cefamandole 2.0

Cefaclor 8.0

MIC90: The concentration of drug required to inhibit the growth of 90% of isolates.

Table 2: Activity of Sch 29482 and Comparator Antibiotics against Beta-Lactamase Positive

and Negative Neisseria gonorrhoeae

Antibiotic Strain Type MIC90 (μg/mL)

Sch 29482 Beta-lactamase positive ≤0.06

Beta-lactamase negative ≤0.06

Norfloxacin
Beta-lactamase positive &

negative
≤0.06

Rosoxacin
Beta-lactamase positive &

negative
≤0.06

Ampicillin Beta-lactamase positive >1.0

Beta-lactamase negative ≤0.06

Erythromycin
Beta-lactamase positive &

negative
1.0

Tetracycline
Beta-lactamase positive &

negative
2.0

Spectrum of Activity and Stability
Sch 29482 exhibits a broad spectrum of activity, encompassing many Gram-positive and

Gram-negative bacteria. It is notably active against staphylococci and streptococci.[1] While
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less potent against enterococci, penicillin-resistant pneumococci, and methicillin-resistant

staphylococci, it maintains activity against enterobacteria, Acinetobacter sp., and beta-

lactamase producing strains of Haemophilus influenzae and Neisseria gonorrhoeae.[1]

Importantly, Sch 29482 is reported to be resistant to a wide array of beta-lactamase enzymes.

[1]

One study demonstrated that the absorption spectrum of Sch 29482 remained unchanged

when exposed to 32 different characterized β-lactamases from Gram-negative bacteria,

indicating high stability. In the same study, while cephaloridine was inactivated by all β-

lactamase preparations, Sch 29482, along with cefoxitin and moxalactam, showed greater

stability. Sch 29482 also exhibited an inhibitory effect on most cephalosporinases tested.

Experimental Protocols
The data presented in this guide is primarily based on in vitro susceptibility testing, specifically

the determination of Minimum Inhibitory Concentrations (MICs).

Broth Microdilution Method for MIC Determination
The broth microdilution method is a standardized procedure used to determine the MIC of an

antimicrobial agent against a specific bacterium.

1. Preparation of Materials:

Media: Mueller-Hinton broth is commonly used, supplemented as necessary for fastidious

organisms.

Antimicrobial Agent: A stock solution of the antibiotic is prepared at a known concentration.

Bacterial Inoculum: A standardized suspension of the test organism is prepared to a specific

turbidity, typically equivalent to a 0.5 McFarland standard.

Microtiter Plates: Sterile 96-well microtiter plates are used.

2. Procedure:

Serial Dilutions: Two-fold serial dilutions of the antimicrobial agent are prepared in the broth

directly in the wells of the microtiter plate.
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Inoculation: Each well is inoculated with the standardized bacterial suspension. A growth

control well (broth and bacteria, no antibiotic) and a sterility control well (broth only) are

included.

Incubation: The plates are incubated under appropriate conditions (e.g., 35°C for 18-24

hours).

Reading Results: The MIC is determined as the lowest concentration of the antimicrobial

agent that completely inhibits visible growth of the organism.

Mechanism of Action and Resistance
The following diagrams illustrate the mechanism of action of penem antibiotics like Sch 29482
and the mechanism of beta-lactamase mediated resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Sch 29482: A Penem Antibiotic with Potent Activity
Against Beta-Lactamase Producing Strains]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681537#sch-29482-activity-against-beta-lactamase-
producing-strains]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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